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Compound of Interest

Compound Name: L-ThreonicAcidCalciumSalthydrate

CAS No.: 70753-61-6

Cat. No.: B127960 Get Quote

Executive Summary & Chemical Profile
L-Threonic Acid Calcium Salt Hydrate (Calcium L-Threonate) is widely utilized in drug

development and nutraceutical research for its high bioavailability and role in osteo-metabolic

pathways. While generally classified as non-hazardous under GHS and RCRA standards,

professional laboratory environments must adhere to a "Zero-Discharge" mindset to ensure

data integrity and environmental stewardship.

This guide moves beyond basic compliance, establishing a Best Practice Protocol that

integrates seamlessly with standard GLP (Good Laboratory Practice) workflows.
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Property Specification

Chemical Name L-Threonic Acid Calcium Salt (Hydrate)

Common Synonyms
Calcium L-Threonate; (2R,3S)-2,3,4-

Trihydroxybutyric acid calcium salt

CAS Number 70753-61-6

Molecular Formula C₈H₁₄CaO₁₀ (anhydrous basis)

Solubility Soluble in water; Sparingly soluble in methanol

GHS Classification Not Classified (Non-Hazardous)

RCRA Waste Code None (Not P-listed or U-listed)

Pre-Disposal Hazard Assessment
Before initiating disposal, the waste stream must be characterized to ensure no cross-

contamination has occurred.

Primary Hazard: Low. The substance is a calcium salt of a sugar acid metabolite.

Secondary Hazard (Contextual): If the salt was used in conjunction with cytotoxic drugs,

organic solvents, or biological vectors, the waste assumes the hazard classification of the

most toxic contaminant.

Reactivity: Stable. Incompatible with strong oxidizing agents.
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Critical Check: Does the waste contain heavy metals, organic solvents (>10%), or biological

hazards?

YES: Dispose of according to the contaminant's hazardous waste protocol.

NO: Proceed with the Non-Hazardous protocols below.

Disposal Workflows (Decision Logic)
The following logic gate visualizes the decision-making process for disposing of L-Threonic

Acid Calcium Salt.
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Waste Generation:
L-Threonic Acid Calcium Salt
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Figure 1: Decision logic for the segregation and disposal of L-Threonic Acid Calcium Salt waste

streams.

Detailed Operational Procedures
Protocol A: Solid Waste Disposal (Powders &
Contaminated Solids)
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Scope: Expired reagents, spilled powder, and contaminated weighing boats/PPE.

Segregation: Ensure the waste is not mixed with oxidizers or acids.

Containment:

Place waste in a clear, chemically compatible bag (polyethylene) or a wide-mouth plastic

container.

Labeling: Affix a label reading "Non-Hazardous Chemical Waste – Calcium Threonate."

Disposal:

Preferred: Transfer to the facility's chemical waste management team for incineration or

landfilling.[1]

Alternative (Low Volume): If local regulations explicitly permit, small quantities of non-

contaminated solids may be double-bagged and discarded in municipal trash. Verify with

EHS first.

Protocol B: Aqueous Solution Disposal
Scope: Buffer solutions, mother liquors, and dissolved remnants.

Neutralization Check: Ensure pH is between 5 and 9 (though Calcium Threonate solutions

are typically near neutral).

Option 1: Chemical Waste Collection (Recommended)

Collect in a High-Density Polyethylene (HDPE) carboy.

Label as "Non-Hazardous Aqueous Waste."

List constituents: "Water (~95%), Calcium L-Threonate (~5%)."

Option 2: Drain Disposal (Conditional)

Prerequisites: The solution must be dilute (<1%), non-toxic, and free of heavy metals or

organic solvents.
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Procedure: Flush down a laboratory sink connected to a sanitary sewer (never a storm

drain) with copious amounts of water (20:1 ratio) to prevent salt crystallization in traps.

Protocol C: Empty Container Management
Regulatory Standard: "RCRA Empty" (40 CFR 261.7)

Triple Rinse: Rinse the empty bottle three times with water.

Rinsate Management: Pour the first rinse into the liquid waste container (Protocol B).

Subsequent rinses may go down the drain.

Defacement: Cross out or remove the original label to prevent confusion.

Recycle/Trash: Place the clean, defaced container in the recycling bin or regular trash.

Emergency Procedures (Accidental Release)
Although L-Threonic Acid Calcium Salt is low-toxicity, accidental releases should be handled

professionally to maintain lab hygiene.

PPE Required: Nitrile gloves, safety glasses, and a standard lab coat. Respiratory protection

(N95) is recommended if dust is generated.

Spill Cleanup:

Ventilate: Ensure adequate air exchange.[1][2][3][4]

Contain: Sweep up dry spills carefully to avoid creating dust. Dampen slightly with a wet

paper towel if necessary.

Clean: Wipe the surface with a damp cloth.

Dispose: Place spill debris into the Solid Waste container (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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